Ethyl 6-(trifluoromethyl)-1H-indole-2-carboxylate
Overview
Description
Trifluoromethylpyridines (TFMP) and its derivatives are widely used in the agrochemical and pharmaceutical industries . The biological activities of TFMP derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Synthesis Analysis
The synthesis of TFMP derivatives often involves the use of trifluoromethyl-containing building blocks such as ethyl 2,2,2-trifluoroacetate, 2,2,2-trifluoroacetyl chloride, ethyl 4,4,4-trifluoro-3-oxobutanoate, and ()-4-ethoxy-E 1,1,1-trifluorobut-3-en-2-one .Chemical Reactions Analysis
The chemical reactions involving trifluoromethyl groups are diverse and complex. For instance, oxidative trifluoromethylation reactions of various nucleophiles with CF3SiMe3 in the presence of oxidants have been studied .Physical and Chemical Properties Analysis
The unique physicochemical properties of the fluorine atom contribute significantly to the properties of trifluoromethyl-containing compounds .Scientific Research Applications
Synthetic Methods
General Method for C-3 Acylation : A study by Murakami et al. (1985) demonstrated a method for acylating ethyl indole-2-carboxylates, which effectively yields ethyl 3-acylindole-2-carboxylates. These compounds can be further converted to 3-acylindoles (Murakami et al., 1985).
Facile Synthesis of Formyl-Indole-Carboxylates : Pete et al. (2006) developed a method to synthesize ethyl 4-, 6-, and 7-formyl-1H-indole-2-carboxylates, which are valuable intermediates for further chemical transformations (Pete et al., 2006).
Palladium-Catalyzed Coupling Reactions : Rossi et al. (2006) reported that 2-trifluoromethanesulfonyloxyindole-1-carboxylic acid ethyl ester can undergo palladium-catalyzed coupling reactions to produce various 2-substituted indoles (Rossi et al., 2006).
Friedel-Crafts Acylation : Tani et al. (1990) described the Friedel-Crafts acylation of ethyl 1H-indole-2-carboxylate with different acylating reagents, leading to the acylation at various positions of the indole nucleus (Tani et al., 1990).
Potential Pharmaceutical Applications
- Anti-Hepatitis B Virus Activities : Zhao et al. (2006) synthesized a series of ethyl 5-hydroxyindole-3-carboxylates and evaluated their anti-hepatitis B virus activities, finding that some compounds showed significant activity (Zhao et al., 2006).
Other Applications
- Formation of Ethyl 6,8-Dimethoxypyrazolo[4,5,1-hi]indole-5-Carboxylates : Clayton et al. (2008) investigated the cyclisation of ethyl 3'-phenyl-4',6'-dimethoxyindol-7'-yl-2-(hydroxyimino)acetates, providing insight into the formation of ethyl 6,8-dimethoxypyrazolo[4,5,1-hi]indole-5-carboxylates (Clayton et al., 2008).
Mechanism of Action
Target of Action
Compounds with a trifluoromethyl group are often used in a wide range of pesticides and insecticides , suggesting that its targets may be related to pest control.
Biochemical Pathways
The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials . This suggests that the compound may interact with a variety of biochemical pathways, potentially influencing carbon-centered radical intermediates .
Result of Action
Compounds containing a trifluoromethyl group are often used in pesticides and insecticides , suggesting that the compound may have a significant impact on pest populations.
Action Environment
The action of Ethyl 6-(trifluoromethyl)-1H-indole-2-carboxylate may be influenced by various environmental factors. For instance, some herbicides, such as trifluralin, applied in pre-emergence, act better when soil humidity is between high and elevated
Future Directions
Properties
IUPAC Name |
ethyl 6-(trifluoromethyl)-1H-indole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F3NO2/c1-2-18-11(17)10-5-7-3-4-8(12(13,14)15)6-9(7)16-10/h3-6,16H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIBFONNBTQRYGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(N1)C=C(C=C2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50624614 | |
Record name | Ethyl 6-(trifluoromethyl)-1H-indole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50624614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
327-21-9 | |
Record name | 1H-Indole-2-carboxylic acid, 6-(trifluoromethyl)-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=327-21-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 6-(trifluoromethyl)-1H-indole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50624614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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